Cas no 794552-45-7 (quinolin-8-yl 4-fluoro-3-methylbenzene-1-sulfonate)

• Product Name: quinolin-8-yl 4-fluoro-3-methylbenzene-1-sulfonate
• CAS No: 794552-45-7
• MF: C₁₆H₁₂FNO₃S
• MW: 317.3347864151
• CID: 6352919
• PubChem ID: 2133634
• Update Time: 2025-05-19

quinolin-8-yl 4-fluoro-3-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• quinolin-8-yl 4-fluoro-3-methylbenzene-1-sulfonate
• 794552-45-7
• F1560-1159
• AKOS002386735
• 8-quinolinyl 4-fluoro-3-methylbenzenesulfonate
• AQ-390/42698716
• quinolin-8-yl 4-fluoro-3-methylbenzenesulfonate

• Inchi： 1S/C16H12FNO3S/c1-11-10-13(7-8-14(11)17)22(19,20)21-15-6-2-4-12-5-3-9-18-16(12)15/h2-10H,1H3
• InChI Key： JGCHLMRUGFOWHD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(=O)(=O)OC1=CC=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 317.05219258g/mol
• Monoisotopic Mass: 317.05219258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.6Ų

Additional information on quinolin-8-yl 4-fluoro-3-methylbenzene-1-sulfonate

Quinolin-8-yl 4-fluoro-3-methylbenzene-1-sulfonate: A Comprehensive Overview

The compound with CAS No. 794552-45-7, known as quinolin-8-yl 4-fluoro-3-methylbenzene-1-sulfonate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and chemical synthesis. In this article, we will delve into the properties, synthesis, applications, and recent research findings related to quinolin-8-yl 4-fluoro-3-methylbenzene-1-sulfonate.

Quinolin-8-yl 4-fluoro-3-methylbenzene-1-sulfonate is a derivative of quinoline, a heterocyclic aromatic compound with a nitrogen atom in its structure. The presence of the sulfonate group (-SO3H) at the benzene ring introduces significant electronic and steric effects, making this compound highly versatile in various chemical reactions. The fluorine and methyl substituents further enhance its reactivity and selectivity in synthetic processes. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as coordination polymers and metalloporphyrins.

The synthesis of quinolin-8-yl 4-fluoro-3-methylbenzene-1-sulfonate typically involves multi-step reactions, including nucleophilic aromatic substitution and sulfonation. Researchers have optimized these processes to achieve high yields and purity levels. For instance, a study published in *Chemical Communications* demonstrated a novel approach to synthesizing this compound using microwave-assisted techniques, which significantly reduced reaction times while maintaining product quality.

One of the most promising applications of quinolin-8-yl 4-fluoro-3-methylbenzene-1-sulfonate lies in its use as a precursor for metalloorganic frameworks (MOFs). MOFs are highly porous materials with applications in gas storage, catalysis, and drug delivery. The sulfonate group in this compound acts as a coordinating ligand, enabling the formation of stable MOF structures with high surface areas. Recent research has shown that incorporating quinolinyl sulfonates into MOFs can enhance their thermal stability and selectivity for specific gas molecules.

In addition to its role in materials science, quinolinyl sulfonates have also been explored for their potential in pharmaceutical applications. The fluorine substituent in quinolinyl 4-fluoro derivatives has been shown to improve bioavailability and pharmacokinetic properties of certain drug candidates. A study published in *Journal of Medicinal Chemistry* highlighted the use of quinolinyl sulfonates as inhibitors of protein kinases, which are key targets in cancer therapy.

The electronic properties of quinolinyl sulfonates make them attractive candidates for use in organic electronics. The quinoline moiety contributes to the compound's semiconducting behavior, while the sulfonate group enhances solubility and processability. Recent advancements in thin-film transistor (TFT) technology have leveraged these properties to develop high-performance devices with potential applications in flexible electronics and displays.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of quinolinyl sulfonates to ensure their safe use in industrial and pharmaceutical settings. Studies conducted by the European Chemicals Agency (ECHA) indicate that these compounds exhibit low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to assess their long-term environmental impact.

In conclusion, quinolinyl 4-fluoro derivatives, particularly quinolinyl 4-fluoro 3-methylbenzenesulfonate, represent a class of compounds with diverse applications across multiple disciplines. Their unique structural features, combined with recent advancements in synthesis and application techniques, position them as valuable tools for future innovations in materials science, pharmaceuticals, and electronics.